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Compound of Interest

Compound Name: 1-Cyclooctene, 3-bromo-

Cat. No.: B15128604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties and suppliers

of 3-Bromocyclooctene (CAS No. 7422-06-2). The information is compiled for professionals in

research and development who require detailed chemical data.

Chemical and Physical Properties
3-Bromocyclooctene is a halogenated cycloalkene. While extensive experimental data is limited

in publicly available literature, the following table summarizes its key identified and computed

properties.
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Property Value Source

CAS Number 7422-06-2 [1]

Molecular Formula C₈H₁₃Br [1][2]

Molecular Weight 189.09 g/mol [1][2]

Boiling Point 79 °C at 5 Torr [2]

Density 1.3308 g/cm³ at 25 °C [2]

Melting Point Data not available

Solubility Data not available

Computed XLogP3-AA 3.5 [1]

Exact Mass 188.02006 Da [1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis of 3-

Bromocyclooctene are not readily available in the surveyed scientific literature. General

synthetic organic chemistry techniques for the bromination of alkenes would be applicable. A

generalized workflow for a chemical synthesis is presented below.

Experimental Workflow: General Chemical
Synthesis
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General Chemical Synthesis Workflow
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Caption: A generalized workflow for a typical chemical synthesis process.
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Signaling Pathways and Biological Activity
Currently, there is no available information in the public domain regarding any specific signaling

pathways or biological activities associated with 3-Bromocyclooctene. This compound is

primarily available as a research chemical, and its biological effects have not been extensively

studied or reported in peer-reviewed literature.

Logical Relationship: Data Availability

Data Availability for 3-Bromocyclooctene
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Caption: Availability of technical data for 3-Bromocyclooctene.

Suppliers
3-Bromocyclooctene (CAS 7422-06-2) is available from a number of chemical suppliers

catering to the research and development community. The following table provides a non-

exhaustive list of potential suppliers. It is recommended to contact the suppliers directly for

current availability, purity, and pricing.
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Supplier Region

BLD Pharm Global

ChemicalBook Global

Chemsrc Global

Unisource India India

Ultra Pure Lab Chem Industries LLP India

LookChem China

Sigma-Aldrich Global

Fisher Scientific Global

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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